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Safety and handling of Methyl carbamate-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl carbamate-d3

Cat. No.: B12421559

Chemical Identification and Properties

Methyl carbamate-d3 is the deuterium-labeled form of Methyl carbamate.[1][2][3] It is
commonly used as a tracer or as an internal standard for quantitative analysis in research and
development.[2] The substitution of hydrogen with its heavier, stable isotope, deuterium, can
alter a molecule's metabolic fate, a phenomenon known as the "kinetic isotope effect," which

can enhance pharmacokinetic profiles.[4]

Table 1: Physicochemical Properties of Methyl Carbamate-d3 and Parent Compound
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Property

Chemical Name

Value

trideuteriomethyl

Source(s)

carbamate
Molecular Formula C2H2D3NO:z
Molecular Weight 78.09 g/mol
CAS Number 124522-32-3
Appearance White to off-white solid powder
) ) 54 - 58 °C (for non-deuterated
Melting Point
form)
N ) 176 - 177 °C (for non-
Boiling Point

deuterated form)

Water Solubility

50 mg/mL (may require

sonication)

| LogP | -0.7 | |

Hazard Identification and Classification

Methyl carbamate is classified as a hazardous substance. It is suspected of causing cancer

and causes serious eye irritation. The GHS classification is based on the non-deuterated form.

Table 2: GHS Hazard Classification for Methyl Carbamate

Hazard Class Category Hazard Statement Pictogram
. o H351: Suspected of
Carcinogenicity . GHSO08
causing cancer
Serious Eye H319: Causes serious
GHSO07

Damage/Irritation

eye irritation

Skin

Corrosion/Irritation

Causes skin irritation GHSO07
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| Specific target organ toxicity — single exposure (Respiratory tract irritation) | 3 | May cause
respiratory irritation | GHSO7 |

Signal Word:Warning

Toxicological Information

While specific toxicological studies on Methyl carbamate-d3 are not available, studies on the
parent compound indicate potential health risks. Carbamates as a class are mechanistically
similar to organophosphates in that they inhibit acetylcholinesterase, though this binding is
typically reversible and toxicity lasts less than 24 hours. However, long-term exposure to Methyl
carbamate presents distinct hazards.

A 13-week oral toxicity study in rodents revealed significant dose-related effects, particularly in
the liver of rats, suggesting the compound is potentially hepatocarcinogenic.

Table 3: Summary of 13-Week Oral Toxicity Study of Methyl Carbamate in Rodents

. . Dosing L
Species Dosing (Male) Key Findings Source
(Female)
Dose-related
proliferative
liver lesions,
hepatocellular
necrosis,
62.5, 125, 250, .
50, 100, 200, testicular
F344 Rats 500, 1000 )
400, 800 mg/kg hypoplasia,
mglkg
bone marrow
hyperplasia.
Reduced

survival at the
highest dose.

| BBC3F1 Mice | 93.75, 187.5, 375, 750, 1500 mg/kg | 125, 250, 500, 1000, 2000 mg/kg |
Weight loss and inflammatory changes in the liver. | |
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Safe Handling and Storage

Proper handling and storage are critical to ensure user safety and maintain the chemical and

isotopic integrity of Methyl carbamate-d3.

General Handling Precautions

Engineering Controls: Work under a chemical fume hood to avoid inhalation of dust. Ensure
adequate ventilation to keep airborne concentrations low. Eyewash stations and safety
showers should be close to the workstation.

Personal Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or
smoke in work areas. Remove contaminated clothing before entering eating areas.

Safe Handling Practices: Obtain special instructions before use and do not handle until all
safety precautions have been read and understood. Avoid contact with eyes, skin, and
clothing. Minimize dust generation and accumulation.

Specific Precautions for Deuterated Compounds

Atmosphere Control: Due to the risk of hydrogen-deuterium (H-D) exchange with
atmospheric moisture, which can compromise isotopic purity, it is imperative to handle and
store the compound under a dry, inert atmosphere like nitrogen or argon.

Container Integrity: Store in tightly sealed containers to prevent the ingress of moisture.
Single-use ampoules are ideal for minimizing contamination.

Temperature: Store the solid powder at -20°C for long-term stability (up to 3 years). Allow the
container to equilibrate to room temperature before opening to prevent condensation.
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Caption: Workflow for the safe handling and storage of Methyl carbamate-d3.

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12421559?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Appropriate PPE must be worn at all times when handling Methyl carbamate-d3.

+ Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA regulations in 29 CFR 1910.133 or European Standard EN166.

« Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.

+ Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator (e.g., half-face respirator with a P3 filter for particulates).

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

First Aid Response

1. Do NOT induce vomiting.
2. Rinse mouth with water (if conscious).
3. Get medical attention immediately.

1. Rinse cautiously with water for at least 15 min.
2. Remove contact lenses, if present and easy to do.
3. Get medical attention immediately.
Exposure Event

1. Remove contaminated clothing.
2. Wash skin with plenty of soap & water for 15 min.
3. Get medical attention if irritation persists.

1. Move to fresh air.
2. If not breathing, give artificial respiration.
3. Get medical attention.

Click to download full resolution via product page
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Caption: Emergency first aid flowchart for different exposure routes.

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped or is
irregular, provide artificial respiration and seek immediate medical assistance.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water for at least 15 minutes. If skin irritation persists, consult a physician.

Eye Contact: Immediately rinse the eyes with plenty of clean, fresh water for at least 15
minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Seek
immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Experimental Protocols
Protocol for Accidental Spill Cleanup

This protocol outlines the steps for safely managing a small-scale spill of solid Methyl

carbamate-d3 in a laboratory setting.

Evacuate and Secure Area: Immediately alert others and evacuate non-essential personnel
from the spill area. Restrict access to the contaminated zone.

Ventilate: Ensure the area is well-ventilated. If working in a fume hood, keep it running.

Don PPE: Wear the appropriate PPE as described in Section 5.0, including respiratory
protection, chemical-resistant gloves, and eye protection.

Contain the Spill: For a solid spill, carefully dampen the material with a small amount of
water to prevent dust from becoming airborne. Do not use large amounts of water that could
dissolve and spread the material.

Collect Material: Gently sweep or scoop the dampened material and place it into a suitable,
clean, dry, and clearly labeled container for hazardous waste. Use absorbent paper
dampened with water to pick up any remaining residue.
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e Decontaminate: Wash all contaminated surfaces with a soap and water solution.

o Dispose of Waste: Seal the container with the spilled material and any contaminated
cleaning supplies (e.g., paper towels, gloves). Dispose of all materials as hazardous waste
according to institutional and local regulations.

Protocol for Stock Solution Preparation
This protocol ensures the accurate and safe preparation of stock solutions while maintaining

isotopic purity.

o Select Appropriate Solvent: Based on experimental needs, select a suitable solvent. For
agueous solutions, sterile water can be used (solubility is ~50 mg/mL). For nhon-aqueous
applications or to avoid H-D exchange, use an appropriate anhydrous, deuterated solvent.

o Calculate Required Mass: Determine the mass of Methyl carbamate-d3 needed to achieve
the desired concentration and volume.

e Weigh Compound: Inside a chemical fume hood, accurately weigh the required amount of
the solid compound into a suitable vessel (e.g., a volumetric flask or vial).

» Dissolution: Add the chosen solvent to the vessel. If solubility is a concern, especially in
water, use an ultrasonic bath to aid dissolution.

» Final Volume: Once fully dissolved, add solvent to reach the final desired volume and mix
thoroughly.

« Filtration (if applicable): If the solution is for in-vitro or in-vivo use and was prepared with
water, it should be filter-sterilized using a 0.22 pum filter.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles that could degrade the
compound, aliquot the stock solution into single-use volumes. Store the aliquots at -20°C (for
up to 1 month) or -80°C (for up to 6 months).

Hazard Control and Disposal

A hierarchical approach should be taken to control exposure risks.
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Caption: Hierarchy of controls for mitigating exposure risks.

* Engineering Controls: A chemical fume hood is the primary engineering control to minimize

inhalation exposure.

o Administrative Controls: Adherence to Standard Operating Procedures (SOPSs), proper

training, and clear labeling are crucial administrative controls.

o Personal Protective Equipment: PPE is the last line of defense and must be used in

conjunction with other controls.
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Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.

o Chemical Waste: Dispose of Methyl carbamate-d3 and any contaminated materials as
hazardous waste. Do not mix with other waste. The recommended method is to transfer the
waste to a licensed hazardous waste disposal facility, where it may be incinerated.

o Container Disposal: Handle uncleaned, empty containers in the same way as the substance
itself. Completely emptied packages can be recycled if regulations permit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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